Cas no 4668-00-2 (Chloro(trimethoxy)silane)

• Product Name: Chloro(trimethoxy)silane
• CAS No: 4668-00-2
• MF: C₃H₉ClO₃Si
• MW: 156.6403
• MDL: MFCD00191934
• CID: 329531
• PubChem ID: 577694
• Update Time: 2025-10-16

Chloro(trimethoxy)silane Chemical and Physical Properties

Names and Identifiers

• Silane,chlorotrimethoxy-
• Trimethoxychlorosilane
• Chloro(trimethoxy)silane
• chlorotrimethoxysilane
• Silane,chlorotrimethoxy
• trimethoxysilyl chloride
• Silane, chlorotrimethoxy-
• Chloro(trimethoxy)silane #
• Silane, chloro-tris(methoxy)-
• CBVJWBYNOWIOFJ-UHFFFAOYSA-N
• TRIMETHOXYCHLOROSILANEDISC 05/06/04
• MFCD00191934
• C3617
• DTXSID70342000
• A872242
• SCHEMBL130354
• AKOS006271895
• DB-309473
• D89575
• 4668-00-2

• MDL： MFCD00191934
• Inchi： 1S/C3H9ClO3Si/c1-5-8(4,6-2)7-3/h1-3H3
• InChI Key： CBVJWBYNOWIOFJ-UHFFFAOYSA-N
• SMILES： Cl[Si](OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 156.00100
• Monoisotopic Mass: 156.0009484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 57.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: No data available
• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 112°C(lit.)
• Flash Point: 2.2±10.8 ºC,
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 27.69000
• LogP: 0.60000

Chloro(trimethoxy)silane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2985
• Safety Instruction： H303+H313+H333
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：0-10°C
• Packing Group：II
• Safety Term：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Chloro(trimethoxy)silane

Chloro(trimethoxy)silane (CAS No. 4668-00-2): A Versatile Compound in Modern Chemical Synthesis

Chloro(trimethoxy)silane, with the chemical formula CAS No. 4668-00-2, is a significant compound in the field of organosilicon chemistry. This reagent has garnered considerable attention due to its broad utility in the synthesis of various functional materials, including polymers, pharmaceuticals, and specialty chemicals. The unique structure of Chloro(trimethoxy)silane, featuring a silicon atom bonded to three methoxy groups and one chlorine atom, makes it an invaluable intermediate in organic synthesis.

The reactivity of Chloro(trimethoxy)silane arises from the presence of both electron-withdrawing and electron-donating groups around the silicon center. The chlorine atom enhances its nucleophilic substitution reactions, while the methoxy groups provide stability and facilitate further functionalization. This balance of reactivity and stability has made it a preferred choice for researchers aiming to develop novel compounds with tailored properties.

In recent years, Chloro(trimethoxy)silane has found applications in the development of advanced materials. For instance, it serves as a precursor for siloxane-based polymers, which are known for their thermal stability, chemical resistance, and flexibility. These polymers are increasingly being used in coatings, adhesives, and even biomedical devices due to their favorable mechanical and thermal properties.

One of the most exciting areas of research involving Chloro(trimethoxy)silane is its role in pharmaceutical synthesis. The compound's ability to undergo selective reactions allows for the efficient construction of complex molecular architectures. Researchers have leveraged this property to develop novel drug candidates with improved pharmacokinetic profiles. For example, recent studies have demonstrated its utility in synthesizing silanol-containing drugs that exhibit enhanced bioavailability and reduced toxicity.

The industrial relevance of Chloro(trimethoxy)silane extends beyond academic research. Its use in the production of silicon-based electronics is particularly noteworthy. The compound is employed in the manufacture of silicon wafers and other semiconductor materials, where its ability to form stable silicon-oxygen bonds is crucial for device performance. This application underscores the importance of organosilicon compounds in advancing modern technology.

The environmental impact of using Chloro(trimethoxy)silane has also been a subject of interest. While it is highly effective in synthetic applications, its handling requires careful consideration due to potential byproduct formation. However, ongoing research aims to optimize reaction conditions to minimize waste and improve sustainability. These efforts align with global trends toward greener chemistry practices.

In conclusion, Chloro(trimethoxy)silane (CAS No. 4668-00-2) is a multifaceted compound with significant implications across various industries. Its versatility in organic synthesis, material science, and pharmaceutical development makes it a cornerstone of modern chemical research. As new applications continue to emerge, the importance of this compound is likely to grow even further.